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Compound of Interest

Compound Name: Thiophene-2-amidoxime

Cat. No.: B171198

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N'-hydroxy-2-thiophenecarboximidamide is a molecule of interest in medicinal chemistry and
drug development, belonging to the class of amidoximes. Its structural features, including the
thiophene ring and the hydroxyimidamide group, make it a versatile scaffold for the synthesis of
various heterocyclic compounds and a potential candidate for biological activity. This technical
guide provides a detailed analysis of the structural characteristics of N'-hydroxy-2-
thiophenecarboximidamide, including its synthesis, and predicted spectroscopic data based on
the analysis of analogous compounds. This document is intended to serve as a comprehensive
resource for researchers engaged in the study and application of this compound.

Chemical Identity and Properties

N'-hydroxy-2-thiophenecarboximidamide is a small organic molecule with the following key
identifiers:
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Property Value Reference
CAS Number 53370-51-7 [1]
Molecular Formula C5H6N20S [1]
Molecular Weight 142.18 g/mol [1]

Canonical SMILES

C1=CSC(=C1)C(=N)NO

InChl

INChl=1S/C5H6N20S/c6-5(7-
8)4-2-1-3-9-4/h1-3,8H,(H2,6,7)

Synthesis

A reliable and high-yield synthesis of N'-hydroxy-2-thiophenecarboximidamide has been

reported, proceeding via the reaction of 2-thiophenecarbonitrile with hydroxylamine.[1]
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Synthesis of N'-hydroxy-2-thiophenecarboximidamide

2-Thiophenecarbonitrile

Hydroxylamine

Reaction Mixture

N'-hydroxy-2-

tiophenecarboximidamide

90°C,15h
(Sealed Tube)
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Future Research Workflow for N'-hydroxy-2-thiophenecarboximidamide

N'-hydroxy-2-thiophenecarboximidamide

Full Structural Characterization
(X-ray, NMR, etc.)

Optimization of Synthesis Synthesis of Derivatives

:

Biological Activity Screening

'

Structure-Activity
Relationship (SAR) Studies

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Structural Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171198#n-hydroxy-2-thiophenecarboximidamide-
structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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